Cas no 133318-40-8 (Diethyl 2-oxomalonate hydrate)

Diethyl 2-oxomalonate hydrate Properties

Names and Identifiers

• Diethyl 2-oxomalonate hydrate
• Diethyl ketomalonate hydrate
• : Diethyl KetoMalonate Monohydrate
• Diethyl KetoMalonate Monohydrate
• Oxopropanedioic acid diethyl ester monohydrate
• AK158802
• diethylmesoxalate hydrate
• C7H10O5.H2O
• OEWWEABZDCFLPH-UHFFFAOYSA-N
• 7759AF
• ST24046545
• +Expand

• MDL： MFCD28101749
• InChIKey： OEWWEABZDCFLPH-UHFFFAOYSA-N
• Inchi： 1S/C7H10O5.H2O/c1-3-11-6(9)5(8)7(10)12-4-2;/h3-4H2,1-2H3;1H2
• SMILES： O(C(C(C(=O)OC([H])([H])C([H])([H])[H])=O)=O)C([H])([H])C([H])([H])[H].O([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Heavy Atom Count: 13
• Complexity: 176
• Topological Polar Surface Area: 70.7

Experimental Properties

• Melting Point: 57 ºC